Cas no 1149388-52-2 (Methyl 5-amino-4-cyano-2-fluorobenzoate)

Methyl 5-amino-4-cyano-2-fluorobenzoate is a fluorinated benzoate derivative with a cyano and amino substituent, offering versatile reactivity for pharmaceutical and agrochemical synthesis. The presence of the electron-withdrawing fluoro and cyano groups enhances its utility in nucleophilic aromatic substitution and cross-coupling reactions, while the ester functionality allows further derivatization. The amino group provides a handle for additional functionalization, making it a valuable intermediate in the development of active ingredients. Its well-defined structure ensures consistent performance in multi-step synthetic routes. This compound is particularly useful in medicinal chemistry for constructing heterocyclic scaffolds and optimizing bioactive molecule properties.
Methyl 5-amino-4-cyano-2-fluorobenzoate structure
1149388-52-2 structure
Product Name:Methyl 5-amino-4-cyano-2-fluorobenzoate
CAS No:1149388-52-2
MF:C9H7FN2O2
MW:194.162485361099
CID:2147490
Update Time:2025-06-13

Methyl 5-amino-4-cyano-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 5-amino-4-cyano-2-fluorobenzoate
    • UZCAYVDROGOEHD-UHFFFAOYSA-N
    • SY264855
    • Methyl 5-amino-4-cyano-2-fluorobenzoate
    • Inchi: 1S/C9H7FN2O2/c1-14-9(13)6-3-8(12)5(4-11)2-7(6)10/h2-3H,12H2,1H3
    • InChI Key: UZCAYVDROGOEHD-UHFFFAOYSA-N
    • SMILES: FC1=CC(C#N)=C(C=C1C(=O)OC)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 273
  • Topological Polar Surface Area: 76.1

Methyl 5-amino-4-cyano-2-fluorobenzoate Pricemore >>

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Additional information on Methyl 5-amino-4-cyano-2-fluorobenzoate

Comprehensive Overview of Methyl 5-amino-4-cyano-2-fluorobenzoate (CAS No. 1149388-52-2)

Methyl 5-amino-4-cyano-2-fluorobenzoate (CAS No. 1149388-52-2) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceutical and agrochemical research. This compound belongs to the benzoate ester family, characterized by the presence of amino, cyano, and fluoro functional groups, which contribute to its reactivity and utility in synthetic chemistry. Researchers and industry professionals often search for terms like "synthesis of Methyl 5-amino-4-cyano-2-fluorobenzoate", "applications of fluorobenzoate derivatives", and "CAS 1149388-52-2 suppliers", reflecting its growing relevance in advanced chemical studies.

The compound's molecular formula, C9H7FN2O2, highlights its potential as a building block for more complex molecules. Its fluorine and cyano groups are particularly noteworthy, as they are frequently employed in drug design to enhance bioavailability and metabolic stability. Recent trends in medicinal chemistry emphasize the importance of such functional groups, making Methyl 5-amino-4-cyano-2-fluorobenzoate a subject of interest for researchers exploring "fluorinated bioactive compounds" and "nitrile-containing pharmaceuticals". These keywords align with current industry demands for innovative and efficient synthetic routes.

In addition to its pharmaceutical applications, Methyl 5-amino-4-cyano-2-fluorobenzoate is also investigated for its role in material science. The compound's ability to participate in cross-coupling reactions and serve as a precursor for heterocyclic frameworks has sparked interest in fields like "organic electronics" and "catalysis". Searches related to "CAS 1149388-52-2 in material science" and "benzoate derivatives in catalysis" underscore its multidisciplinary appeal. This versatility positions it as a valuable tool for scientists working on next-generation materials and sustainable chemical processes.

From a synthetic perspective, the preparation of Methyl 5-amino-4-cyano-2-fluorobenzoate often involves multi-step reactions, including nitration, reduction, and esterification. Researchers frequently inquire about "optimized synthesis routes for 1149388-52-2" and "scalable production methods", reflecting the need for cost-effective and environmentally friendly protocols. Recent advancements in green chemistry have further driven interest in minimizing waste and improving yields for such compounds, aligning with global sustainability goals.

Quality control and analytical characterization are critical aspects of working with Methyl 5-amino-4-cyano-2-fluorobenzoate. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to ensure purity and confirm structural integrity. Queries such as "analytical methods for CAS 1149388-52-2" and "spectroscopic data of fluorobenzoates" are prevalent among quality assurance professionals and academic researchers. Accurate characterization is essential for maintaining consistency in research and industrial applications.

The compound's stability and storage conditions are also frequently discussed topics. Proper handling, including protection from moisture and light, is recommended to preserve its integrity. Searches like "storage guidelines for Methyl 5-amino-4-cyano-2-fluorobenzoate" and "shelf life of CAS 1149388-52-2" indicate the practical concerns of end-users. These considerations are particularly important for laboratories and manufacturers aiming to maintain long-term usability.

In summary, Methyl 5-amino-4-cyano-2-fluorobenzoate (CAS No. 1149388-52-2) is a compound of significant scientific and industrial interest. Its applications span pharmaceuticals, agrochemicals, and material science, driven by its unique functional groups and synthetic versatility. As research continues to evolve, this compound is likely to remain a focal point for innovations in chemical synthesis and drug development. Keywords such as "fluorobenzoate derivatives in drug discovery" and "CAS 1149388-52-2 research trends" capture the ongoing exploration of its potential, making it a valuable subject for both academic and industrial audiences.

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